Cas no 886509-28-0 (5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde)

5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde is a versatile aromatic aldehyde derivative featuring both acetyl and thiophene moieties. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling its use as a key intermediate in the preparation of heterocyclic compounds, ligands, and bioactive molecules. The presence of the acetyl group enhances its utility in condensation and cyclization reactions, while the thiophene-carbaldehyde structure offers opportunities for further functionalization. Its well-defined molecular structure ensures consistent performance in cross-coupling and multicomponent reactions, making it a reliable building block for advanced chemical applications. Suitable for controlled environments, it is typically handled under inert conditions to preserve stability.

5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde structure

886509-28-0 structure

Product Name:5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde

CAS No:886509-28-0

MF:C₁₃H₁₀O₂S

MW:230.282302379608

CID:6355971

PubChem ID:7183281

Update Time:2025-05-28

5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- CS-0350064
- 5-(4-acetylphenyl)thiophene-2-carbaldehyde
- 5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde
- SCHEMBL2016057
- VOZUIYZQWNJMHE-UHFFFAOYSA-N
- AKOS004118658
- BB 0223557
- 886509-28-0
- EN300-745625
- Inchi： 1S/C13H10O2S/c1-9(15)10-2-4-11(5-3-10)13-7-6-12(8-14)16-13/h2-8H,1H3
- InChI Key： VOZUIYZQWNJMHE-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1C=CC(C(C)=O)=CC=1

Computed Properties

Exact Mass: 230.04015073g/mol
Monoisotopic Mass: 230.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 62.4Å²

5-(4-Acetyl-phenyl)-thiophene-2-carbaldehyde Pricemore >>

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